Cas no 1361727-88-9 (3-(2,6-Dichlorophenyl)-2,5-difluoropyridine)

• Product Name: 3-(2,6-Dichlorophenyl)-2,5-difluoropyridine
• CAS No: 1361727-88-9
• MF: C₁₁H₅Cl₂F₂N
• MW: 260.066907644272
• CID: 4923215
• Update Time: 2025-06-08

3-(2,6-Dichlorophenyl)-2,5-difluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Dichlorophenyl)-2,5-difluoropyridine

• Inchi： 1S/C11H5Cl2F2N/c12-8-2-1-3-9(13)10(8)7-4-6(14)5-16-11(7)15/h1-5H
• InChI Key： TUYYPAYRCNOQAO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=NC=C(C=1)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 4.3
• Topological Polar Surface Area: 12.9

Additional information on 3-(2,6-Dichlorophenyl)-2,5-difluoropyridine

Introduction to 3-(2,6-Dichlorophenyl)-2,5-difluoropyridine (CAS No. 1361727-88-9)

3-(2,6-Dichlorophenyl)-2,5-difluoropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361727-88-9, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a valuable scaffold for drug discovery and development. The presence of both chlorine and fluorine substituents in its structure imparts unique electronic and steric properties, which can be exploited to modulate its interactions with biological targets.

The structural motif of 3-(2,6-Dichlorophenyl)-2,5-difluoropyridine consists of a pyridine ring substituted at the 3-position with a 2,6-dichlorophenyl group and at the 2- and 5-positions with fluorine atoms. This specific arrangement of substituents contributes to its reactivity and potential utility in synthetic chemistry. The dichlorophenyl moiety enhances lipophilicity and can participate in hydrogen bonding interactions, while the fluorine atoms introduce electron-withdrawing effects that can influence the compound's pharmacokinetic profile.

In recent years, there has been a growing interest in fluorinated pyridines due to their role as key structural elements in many bioactive molecules. The fluorine atom's ability to modulate metabolic stability, binding affinity, and pharmacological activity has made it an indispensable tool in medicinal chemistry. 3-(2,6-Dichlorophenyl)-2,5-difluoropyridine is no exception and has been explored in various contexts, including the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Its rigid pyridine core provides a stable framework that can be modified at multiple positions to create libraries of derivatives with tailored properties. This flexibility has allowed researchers to design compounds with specific biological activities by leveraging the inherent characteristics of the pyridine scaffold.

Recent studies have highlighted the importance of 3-(2,6-Dichlorophenyl)-2,5-difluoropyridine in the context of kinase inhibition. Kinases are enzymes that play crucial roles in cellular signaling pathways and are frequently targeted in anticancer therapies. The compound's ability to interact with kinase active sites has been investigated through both computational modeling and experimental validation. Preliminary findings suggest that it may exhibit inhibitory activity against certain kinases by competing with ATP for binding pockets or by inducing conformational changes that disrupt kinase function.

Moreover, the fluorinated pyridines have shown promise in the development of agrochemicals. The substitution pattern in 3-(2,6-Dichlorophenyl)-2,5-difluoropyridine makes it a candidate for use as an intermediate in synthesizing pesticides and herbicides. These compounds often require specific electronic properties to interact effectively with biological targets in plants or pests. The presence of both chlorine and fluorine atoms can enhance binding affinity while minimizing off-target effects.

The synthesis of 3-(2,6-Dichlorophenyl)-2,5-difluoropyridine is another area of interest. Given its utility as a precursor for more complex molecules, efficient synthetic routes are essential for large-scale production. Researchers have developed multi-step synthetic strategies that involve halogenation reactions and cross-coupling processes to construct the desired framework. These methods often require careful optimization to ensure high yields and purity.

In conclusion, 3-(2,6-Dichlorophenyl)-2,5-difluoropyridine (CAS No. 1361727-88-9) represents a significant advancement in the field of heterocyclic chemistry. Its unique structural features make it a versatile scaffold for drug discovery and agrochemical development. Ongoing research continues to uncover new applications for this compound, underscoring its importance as a chemical entity with broad utility.